Cas no 312947-24-3 (2-({5-Phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetic Acid)

2-({5-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic acid is a heterocyclic compound featuring a thienopyrimidine core functionalized with a phenyl group and a sulfanylacetic acid moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and materials science. The thienopyrimidine scaffold is known for its bioactivity, particularly in kinase inhibition and antimicrobial research, while the sulfanylacetic acid group enhances solubility and provides a handle for further derivatization. The compound’s rigid aromatic system and polar functional group make it a versatile intermediate for synthesizing pharmacologically relevant molecules or functional materials. Its well-defined structure allows for precise modifications, facilitating targeted research in drug discovery and chemical synthesis.
2-({5-Phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetic Acid structure
312947-24-3 structure
Product Name:2-({5-Phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetic Acid
CAS No:312947-24-3
MF:C14H10N2O2S2
MW:302.371400356293
CID:3105428
PubChem ID:724891
Update Time:2025-06-13

2-({5-Phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • (5-Phenyl-thieno[2,3-d]pyrimidin-4-ylsulfanyl)-acetic acid
    • ({5-PHENYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETIC ACID
    • SMR000413519
    • 2-[(5-phenyl-4-thieno[2,3-d]pyrimidinyl)thio]acetic acid
    • 2-(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetic acid
    • 2-(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylethanoic acid
    • cid_724891
    • CHEMBL1544233
    • Z31205712
    • HMS2754H19
    • 2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic acid
    • 2-((5-PHENYLTHIENO[2,3-D]PYRIMIDIN-4-YL)SULFANYL)ACETIC ACID
    • [(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanyl]acetic acid
    • SDCCGSBI-0660911.P001
    • 2-((5-phenylthieno(2,3-d)pyrimidin-4-yl)sulfanyl)acetic acid
    • 2-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)thio]acetic acid
    • EN300-04141
    • AKOS001073740
    • 2-({5-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)aceticacid
    • 312947-24-3
    • STK536143
    • MLS000777123
    • 831-014-2
    • CS-0219477
    • G41256
    • BDBM114398
    • 2-({5-Phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetic Acid
    • Inchi: 1S/C14H10N2O2S2/c17-11(18)7-20-14-12-10(9-4-2-1-3-5-9)6-19-13(12)15-8-16-14/h1-6,8H,7H2,(H,17,18)
    • InChI Key: NHKGPOMUILRMLW-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)C2=C(N=CN=C12)SCC(=O)O

Computed Properties

  • Exact Mass: 302.01836991Da
  • Monoisotopic Mass: 302.01836991Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 117Ų

2-({5-Phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetic Acid Pricemore >>

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2-({5-Phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetic Acid Related Literature

Additional information on 2-({5-Phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetic Acid

Comprehensive Overview of 2-({5-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic Acid (CAS No. 312947-24-3)

2-({5-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic Acid (CAS No. 312947-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thienopyrimidine core and sulfanylacetic acid moiety, exhibits potential applications in drug discovery and material science. Its molecular structure combines a phenylthieno[2,3-d]pyrimidine scaffold with a reactive sulfanyl group, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 2-({5-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic Acid has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely explored for treating cancers and inflammatory diseases. The compound's CAS No. 312947-24-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biotechnology.

The synthesis of 2-({5-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic Acid involves multi-step organic reactions, including cyclization and sulfanylation processes. Its thienopyrimidine backbone is analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors. This property aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and binding affinity.

From an industrial perspective, CAS No. 312947-24-3 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its sulfanylacetic acid group allows for conjugation with other molecules, facilitating the development of prodrugs or bioconjugates. This adaptability makes it a valuable tool in combinatorial chemistry, a field gaining traction due to its efficiency in generating diverse molecular libraries.

Environmental and safety profiles of 2-({5-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic Acid are also critical topics. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. The compound's stability under various pH conditions and solubility in organic solvents are frequently studied, as these properties influence its applicability in formulation development.

In summary, 2-({5-Phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetic Acid (CAS No. 312947-24-3) represents a promising candidate for advancing drug discovery and material innovation. Its structural features and functional groups align with contemporary research priorities, including personalized medicine and green chemistry. As scientific inquiries into its mechanisms and applications expand, this compound is poised to remain a focal point in cutting-edge research.

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